Cas no 1599613-68-9 (1-(Azetidin-3-yl)-2,2-dimethylpropan-1-one)

• Product Name: 1-(Azetidin-3-yl)-2,2-dimethylpropan-1-one
• CAS No: 1599613-68-9
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 5705925
• PubChem ID: 58562055
• Update Time: 2025-05-20

1-(Azetidin-3-yl)-2,2-dimethylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-795470
• 1-(azetidin-3-yl)-2,2-dimethylpropan-1-one
• SCHEMBL14191718
• 1599613-68-9
• AKOS026733481
• 1-Propanone, 1-(3-azetidinyl)-2,2-dimethyl-
• 1-(Azetidin-3-yl)-2,2-dimethylpropan-1-one

• Inchi： 1S/C8H15NO/c1-8(2,3)7(10)6-4-9-5-6/h6,9H,4-5H2,1-3H3
• InChI Key： OPSFCUJGYAVDKQ-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C)C)C1CNC1

Computed Properties

• Exact Mass: 141.115364102g/mol
• Monoisotopic Mass: 141.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 0.955±0.06 g/cm3(Predicted)
• Boiling Point: 202.1±33.0 °C(Predicted)
• pka: 9.83±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(Azetidin-3-yl)-2,2-dimethylpropan-1-one

Introduction to 1-(Azetidin-3-yl)-2,2-dimethylpropan-1-one (CAS No. 1599613-68-9)

1-(Azetidin-3-yl)-2,2-dimethylpropan-1-one (CAS No. 1599613-68-9) is a significant compound in the realm of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers worldwide. This molecule, characterized by its azetidine ring and ketone functionality, serves as a versatile scaffold for the development of novel bioactive entities. The azetidine moiety, a five-membered heterocyclic ring containing nitrogen, introduces conformational flexibility and potential for interactions with biological targets, making it a valuable component in medicinal chemistry.

The structure of 1-(Azetidin-3-yl)-2,2-dimethylpropan-1-one is particularly noteworthy due to its ability to mimic more complex cyclic systems while maintaining synthetic accessibility. This characteristic has positioned it as a candidate for further derivatization, enabling the exploration of diverse pharmacological profiles. The presence of the ketone group at the C1 position enhances its reactivity, facilitating various chemical transformations that can be exploited in drug design.

In recent years, there has been a growing interest in azetidine derivatives as potential therapeutic agents. The azetidine scaffold is known for its ability to penetrate biological membranes efficiently, which is a critical factor for drug bioavailability. Additionally, the nitrogen atom in the azetidine ring can engage in hydrogen bonding interactions with biological targets, thereby enhancing binding affinity. These properties have made 1-(Azetidin-3-yl)-2,2-dimethylpropan-1-one a subject of extensive research in the development of small-molecule drugs.

One of the most compelling aspects of this compound is its utility in drug discovery and development. Researchers have leveraged its structural features to design molecules with enhanced efficacy and reduced toxicity. For instance, modifications to the azetidine ring or the ketone group can lead to compounds with improved pharmacokinetic properties. This adaptability has been particularly valuable in the search for new treatments for various diseases.

The synthesis of 1-(Azetidin-3-yl)-2,2-dimethylpropan-1-one has been optimized through multiple methodologies, each offering distinct advantages depending on the desired scale and purity requirements. Common synthetic routes involve cycloaddition reactions between aziridines and aldehydes or ketones, followed by functional group transformations to introduce the desired substituents. These synthetic strategies highlight the compound's versatility and ease of modification.

Recent advancements in computational chemistry have further enhanced our understanding of how 1-(Azetidin-3-yl)-2,2-dimethylpropan-1-one interacts with biological targets. Molecular docking studies have revealed potential binding sites on proteins and enzymes relevant to various therapeutic areas. These insights have guided the design of more potent and selective derivatives. Additionally, computational methods have been used to predict metabolic pathways and potential side effects, aiding in the optimization of drug candidates.

The pharmaceutical industry has shown particular interest in ketone-containing compounds, as they often exhibit desirable pharmacological properties such as anti-inflammatory and analgesic effects. The combination of an azetidine ring and a ketone group in 1-(Azetidin-3-yl)-2,2-dimethylpropan-1-one makes it an attractive candidate for further exploration in this context. Preclinical studies have begun to uncover promising activities that warrant further investigation.

In conclusion, 1-(Azetidin-3-yl)-2,2-dimethylpropan-1-one (CAS No. 1599613-68-9) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its versatility as a scaffold for drug design continues to drive innovation in medicinal chemistry. As research progresses, this compound is poised to contribute to the development of novel treatments that address unmet medical needs.